A pH-responsive drug delivery system with an aggregation-induced emission feature for cell imaging and intracellular drug delivery†

Polymer Chemistry Pub Date: 2015-05-20 DOI: 10.1039/C5PY00584A

Abstract

A pH-responsive fluorescent vehicle based on aggregation-induced emission (AIE) has been developed as a drug delivery system, which could be traced in cancer cells and further exhibited high cytotoxicity in tumor cells due to its excellent sensitivity at the endosomal pH.

Graphical abstract: A pH-responsive drug delivery system with an aggregation-induced emission feature for cell imaging and intracellular drug delivery
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